3,4-dimethyl-N-[2-(2-methylphenyl)-1,3-benzoxazol-5-yl]benzamide

• IUPAC Name: 3,4-dimethyl-N-[2-(2-methylphenyl)-1,3-benzoxazol-5-yl]benzamide
• InChI: InChI=1S/C23H20N2O2/c1-14-8-9-17(12-16(14)3)22(26)24-18-10-11-21-20(13-18)25-23(27-21)19-7-5-4-6-15(19)2/h4-13H,1-3H3,(H,24,26)
• InChI Key: BZDLUSVBRRRAQS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC3=C(C=C2)OC(=N3)C4=CC=CC=C4C)C
• Molecular Formula: C23H20N2O2
• Molecular Weight: 356.4 g/mol

Description

3,4-dimethyl-N-[2-(2-methylphenyl)-1,3-benzoxazol-5-yl]benzamide, also known as DMFBB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biochemical and physiological research.

Mechanism of Action

3,4-dimethyl-N-[2-(2-methylphenyl)-1,3-benzoxazol-5-yl]benzamide functions as a fluorescent probe by binding to cancer cells and emitting light in response to excitation. It selectively targets cancer cells due to their increased expression of certain proteins, such as protein kinase CK2. 3,4-dimethyl-N-[2-(2-methylphenyl)-1,3-benzoxazol-5-yl]benzamide also inhibits the activity of CK2 by binding to its active site, thereby preventing the phosphorylation of target proteins.
Biochemical and Physiological Effects:
3,4-dimethyl-N-[2-(2-methylphenyl)-1,3-benzoxazol-5-yl]benzamide has been shown to induce apoptosis in cancer cells, which is a process of programmed cell death. It also inhibits the proliferation of cancer cells and reduces tumor growth in animal models. In addition, 3,4-dimethyl-N-[2-(2-methylphenyl)-1,3-benzoxazol-5-yl]benzamide has been shown to modulate the activity of various enzymes and signaling pathways in cells.

Advantages and Limitations for Lab Experiments

One advantage of using 3,4-dimethyl-N-[2-(2-methylphenyl)-1,3-benzoxazol-5-yl]benzamide in lab experiments is its high selectivity for cancer cells and protein kinase CK2. It is also a relatively stable compound that can be easily synthesized and purified. However, one limitation is that it may not be effective against all types of cancer cells, and its mechanism of action may vary depending on the specific cell type and protein target.

Future Directions

There are several potential future directions for 3,4-dimethyl-N-[2-(2-methylphenyl)-1,3-benzoxazol-5-yl]benzamide research, including:
1. Developing more efficient synthesis methods for 3,4-dimethyl-N-[2-(2-methylphenyl)-1,3-benzoxazol-5-yl]benzamide and related compounds.
2. Investigating the use of 3,4-dimethyl-N-[2-(2-methylphenyl)-1,3-benzoxazol-5-yl]benzamide as a diagnostic tool for detecting cancer and other diseases.
3. Studying the mechanisms of 3,4-dimethyl-N-[2-(2-methylphenyl)-1,3-benzoxazol-5-yl]benzamide-induced apoptosis and identifying potential therapeutic targets.
4. Exploring the use of 3,4-dimethyl-N-[2-(2-methylphenyl)-1,3-benzoxazol-5-yl]benzamide in combination with other drugs or therapies for cancer treatment.
5. Developing new fluorescent probes based on the structure of 3,4-dimethyl-N-[2-(2-methylphenyl)-1,3-benzoxazol-5-yl]benzamide for studying various biological processes.
Conclusion:
In summary, 3,4-dimethyl-N-[2-(2-methylphenyl)-1,3-benzoxazol-5-yl]benzamide is a promising compound with potential applications in cancer research and other areas of biochemical and physiological research. Its selective targeting of cancer cells and protein kinase CK2 make it a valuable tool for studying these processes. However, further research is needed to fully understand its mechanisms of action and to explore its potential therapeutic applications.

Scientific Research Applications

3,4-dimethyl-N-[2-(2-methylphenyl)-1,3-benzoxazol-5-yl]benzamide has been extensively studied for its potential applications in cancer research, specifically as a fluorescent probe for detecting cancer cells. It has also been used as a tool for studying protein-protein interactions and as a selective inhibitor of protein kinase CK2.